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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1630657

An In-depth Exploration of the Antimicrobial, Antiviral, and Cytotoxic Profile of a Peracetylated
Disaccharide

Lactose octaacetate, a fully acetylated derivative of lactose, has emerged as a molecule of
interest in the scientific community due to its demonstrable biological activities. This technical
guide provides a comprehensive overview of the current understanding of lactose
octaacetate's potential, with a focus on its antimicrobial and antiviral properties, and its
cytotoxic profile. This document is intended for researchers, scientists, and drug development
professionals, offering a compilation of quantitative data, detailed experimental methodologies,
and visual representations of experimental workflows.

Biological Activities of Lactose Octaacetate

Lactose octaacetate has been primarily investigated for its antimicrobial and antiviral effects.
The existing body of research indicates a selective spectrum of activity, with notable antifungal
and specific antiviral properties, coupled with low cytotoxicity against several mammalian cell
lines.

Antimicrobial Activity

Lactose octaacetate has demonstrated mild to moderate antifungal activity against a range of
filamentous fungi.[1][2][3] However, it exhibits low to no activity against bacteria and yeasts.[1]

[3]
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Table 1: Antifungal Activity of Lactose Octaacetate

Fungal Species Activity Level Reference
Aspergillus niger Mild to Moderate [2]
Penicillium sp. Mild to Moderate [2]
Rhizopus sp. Mild to Moderate [2]
Fusarium moniliforme Mild to Moderate [2]

Antiviral Activity

The antiviral potential of lactose octaacetate has been identified against specific viral strains.
It has shown activity against Poliovirus-1 (PV-1).[1][3] Furthermore, it has been reported to
have virucidal effects against Herpes Simplex Virus type 1 (HSV-1).[2]

Table 2: Antiviral Activity of Lactose Octaacetate

Virus Activity Reference

Poliovirus-1 (PV-1) Active [11[3]

Herpes Simplex Virus type 1

Virucidal Effect [2]
(HSV-1)

Cytotoxicity Profile

A crucial aspect of any potential therapeutic agent is its safety profile. Studies have consistently
shown that lactose octaacetate exhibits low cytotoxicity against various mammalian cell lines,
suggesting a favorable preliminary safety profile.[1][2][3]

Table 3: Cytotoxicity of Lactose Octaacetate
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Cell Line Cytotoxicity Reference

MDBK (Madin-Darby Bovine

Low 1][3
Kidney) i3]
Hep-2 (Human Epidermoid
: Low [1](3]
Carcinoma)
MDCK (Madin-Darby Canine
Low [11[3]

Kidney)

Experimental Protocols

To facilitate further research and validation of the reported findings, this section provides
detailed methodologies for the synthesis of lactose octaacetate and the key biological assays
used to evaluate its activity.

Synthesis of Lactose Octaacetate (Microwave-Assisted
Method)

This protocol describes a "green"” synthesis approach for lactose octaacetate using
microwave irradiation.[2]

Experimental Workflow for Microwave-Assisted Synthesis of Lactose Octaacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1630657#potential-biological-activities-of-lactose-
octaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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